ent-6alpha,9alpha-Dihydroxy-15-oxokaur-16-en-19-oic acid
Overview
Description
Ent-6alpha,9alpha-Dihydroxy-15-oxokaur-16-en-19-oic acid is a natural diterpenoid found in the herbs of Pteris semipinnata . It belongs to the chemical family of Diterpenoids .
Molecular Structure Analysis
The molecular formula of ent-6alpha,9alpha-Dihydroxy-15-oxokaur-16-en-19-oic acid is C20H28O5 . The molecule contains a total of 57 bonds, including 27 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, and various ring structures .Physical And Chemical Properties Analysis
The compound appears as a powder . It has a molecular weight of 348.4 . The predicted boiling point is 553.3±50.0 °C, and the predicted density is 1.30±0.1 g/cm3 .Scientific Research Applications
Anti-Inflammatory Properties
The compound has been found in Adenostemma lavenia (L.) O. Kuntze, an Asteraceae, which is used as a folk remedy for inflammatory disorders, such as hepatitis and pneumonia . This suggests that the compound may have anti-inflammatory properties and could be responsible for the medicinal properties of this plant .
Anti-Cancer Applications
The compound has been proposed to have potential anti-cancer applications . While the exact mechanisms are not clear, it’s possible that the compound could interfere with cancer cell proliferation or induce apoptosis .
Skin Whitening
The compound has been suggested to have skin whitening properties . It could potentially inhibit the enzyme tyrosinase, which is a rate-limiting enzyme in melanin synthesis . This could make it a potential ingredient in cosmetics and skincare products .
Biochemical Research
Due to its unique structure, the compound offers opportunities for investigating its medicinal properties and studying its role in various biological processes. It could be used as a biochemical tool to study these processes in more detail.
Natural Product Chemistry
The compound is a natural diterpenoid, and as such, it can be used in studies related to natural product chemistry . Researchers can study its biosynthesis, distribution in nature, and its ecological role .
Potential Oral Cosmetics
The water extract of A. lavenia leaf, which contains the compound, has been suggested to have anti-melanogenic activity . This suggests that it could be used in oral cosmetics .
Mechanism of Action
Target of Action
It is known that this compound is a natural diterpenoid found in the herbs of pteris semipinnata .
Biochemical Pathways
It is known that this compound has potential applications in scientific research, suggesting that it may interact with various biochemical pathways.
Result of Action
It is known that this compound has potential applications in scientific research, suggesting that it may have various molecular and cellular effects.
properties
IUPAC Name |
(1S,3R,4S,5R,9R,10R,13R)-3,10-dihydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28O5/c1-11-12-5-8-20(25)18(3)7-4-6-17(2,16(23)24)14(18)13(21)10-19(20,9-12)15(11)22/h12-14,21,25H,1,4-10H2,2-3H3,(H,23,24)/t12-,13-,14-,17-,18-,19-,20-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTVJJCFYCUPKOU-DCTHVCBSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1C(CC34C2(CCC(C3)C(=C)C4=O)O)O)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1(CCC[C@@]2([C@@H]1[C@@H](C[C@]34[C@]2(CC[C@H](C3)C(=C)C4=O)O)O)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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